2-(3-methylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide
Description
Synthesis Analysis
The synthesis of compounds similar to “2-(3-methylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide” involves intricate chemical reactions, aiming to achieve specific structural characteristics. For instance, compounds with substituted-aryl groups at certain positions have been synthesized through reactions involving chiral amino acids and specific substituents, demonstrating the complexity and tailored approaches in chemical synthesis processes (Barlow et al., 1991).
Molecular Structure Analysis
The molecular structure of compounds closely related to “2-(3-methylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide” has been explored through various spectroscopic techniques. For example, the X-ray diffraction analysis has been employed to confirm the crystal structure of synthesized compounds, providing insights into their molecular geometry and electron distribution (Geetha, S., Sribalan, R., & Lakshmi, S., 2023).
Chemical Reactions and Properties
The reactivity and potential chemical reactions involving “2-(3-methylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide” or similar compounds are of significant interest. Studies have detailed how certain functionalities in the compound structure influence its chemical behavior, such as how the presence of a nitro group can be reduced in a palladium-mediated process to introduce new functional groups (Hoareau, R., & Scott, P., 2010).
Physical Properties Analysis
The physical properties of compounds like “2-(3-methylphenoxy)-N-(6-methyl-2-pyridinyl)acetamide” are crucial for understanding their behavior in different environments. The crystal structure, melting point, and solubility are among the properties often analyzed, which are essential for their application in various fields (Xiang-qi, H., 2007).
Chemical Properties Analysis
Understanding the chemical properties, including reactivity with other compounds, stability under various conditions, and potential for forming derivatives, is vital. Research into compounds with similar structures has shed light on their oxidation reactions, demonstrating the versatility and wide range of potential chemical transformations (Karade, H. N., Valiveti, A. K., Acharya, J., & Kaushik, M. P., 2014).
Mechanism of Action
properties
IUPAC Name |
2-(3-methylphenoxy)-N-(6-methylpyridin-2-yl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N2O2/c1-11-5-3-7-13(9-11)19-10-15(18)17-14-8-4-6-12(2)16-14/h3-9H,10H2,1-2H3,(H,16,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FMUHSJHKWHWAPX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCC(=O)NC2=CC=CC(=N2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-methylphenoxy)-N-(6-methylpyridin-2-yl)acetamide | |
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